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Compound of Interest

Compound Name: Permethrin-d9

Cat. No.: B10856056 Get Quote

An In-depth Technical Guide to the Safe Handling of Permethrin-d9

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for Permethrin-d9. It is intended for use by professionals in research and development

environments who are trained in handling hazardous materials. The guide synthesizes

information from Safety Data Sheets (SDS) and other technical sources to ensure safe

laboratory practices.

Hazard Identification and Classification
Permethrin-d9 is classified as a hazardous substance. The primary routes of exposure are

inhalation, skin contact, and ingestion.

According to the Globally Harmonized System (GHS), Permethrin-d9 is classified as follows:

Acute Toxicity, Inhalation (Category 2): H330 - Fatal if inhaled.

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.

Acute Toxicity, Dermal (Category 4): H312 - Harmful in contact with skin.

Skin Sensitization (Category 1): H317 - May cause an allergic skin reaction.
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GHS Pictograms:

(GHS06)

(GHS07)

Signal Word:Danger

Physical and Chemical Properties
Permethrin-d9 is an isotopically labeled form of Permethrin, intended for use as an internal

standard in quantification by GC- or LC-MS. While some physical properties are not

determined, key data is presented below.
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Property Value Source

Formal Name

3-(2,2-dichloroethenyl)-2,2-

dimethyl-

cyclopropanecarboxylic acid,

(3-phenoxyphenyl)methyl

ester-d9

Molecular Formula C₂₁H₁₁D₉Cl₂O₃

Formula Weight 400.3 g/mol

Physical State

Varies from colorless crystal to

a yellow or brown viscous

liquid, depending on the

isomer ratio.

Melting Point 34 °C (93.2 °F)

Boiling Point Undetermined

Solubility

Slightly soluble in Methanol.

Water solubility is very low (5.5

x 10⁻³ mg/L for non-labeled).

Vapor Pressure Not applicable

Purity
≥99% deuterated forms (d1-

d9)

Toxicological Data
The toxicity data for Permethrin-d9 is limited. The following table summarizes acute toxicity

data for the non-labeled parent compound, Permethrin, which should be considered relevant

for safety and handling purposes. The cis-isomer is noted to be more toxic than the trans-

isomer.
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Toxicity Metric Species Route Value Source

LD₅₀ Rat Oral
430 - 4000

mg/kg

LD₅₀ Rat Oral
789 - 1030

mg/kg

LD₅₀ Rabbit Dermal >2000 mg/kg

LC₅₀ (4-hour) Rat Inhalation >23.5 mg/L

Primary Irritant Effect:

Skin: No irritant effect is listed on the Permethrin-d9 SDS, but sensitization is possible

through skin contact. For non-labeled Permethrin, dermal exposure may cause irritation,

itching, or paresthesia (a tingling or prickly sensation).

Eye: No irritating effect is listed on the Permethrin-d9 SDS. For non-labeled Permethrin,

ocular exposure can cause pain, redness, or a burning sensation.

Carcinogenicity:

Permethrin-d9 is not listed by IARC, NTP, or OSHA as a carcinogen.

The U.S. EPA has classified the parent compound, Permethrin, as "likely to be carcinogenic

to humans" by ingestion based on animal studies.

Experimental Protocols and Handling Precautions
Strict adherence to safety protocols is mandatory when handling Permethrin-d9.

Exposure Controls and Personal Protective Equipment
(PPE)
Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
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Ensure the availability of an eyewash station and safety shower.

Personal Protective Equipment:

Respiratory Protection: Due to the high inhalation toxicity ("Fatal if inhaled"), a NIOSH-

approved respirator is required, especially when handling the substance outside of a fume

hood or if dust/aerosols may be generated.

Hand Protection: Wear impermeable, chemical-resistant gloves (e.g., Viton, Barrier®). Wash

hands thoroughly with soap and water after handling.

Eye Protection: Chemical safety goggles or a face shield should be worn.

Skin and Body Protection: Wear a lab coat or chemical-resistant apron, long-sleeved shirts,

and long pants. Store protective clothing separately. Contaminated clothing must be

removed immediately and washed before reuse.

Safe Handling and Storage
Handling:

Read and understand the Safety Data Sheet thoroughly before use.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Avoid contact with skin and eyes.

Open and handle the receptacle with care.

Do not eat, drink, or smoke in the handling area.

Storage:

Store in accordance with the information listed on the product insert.

Keep the container tightly sealed and in a dry place.

Store away from foodstuffs and beverages.
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Accidental Release Measures
Evacuate the area and ensure adequate ventilation.

Avoid inhalation of dust or vapors.

Wear appropriate PPE as described in section 4.1.

Collect spilled material using a method that does not generate dust (e.g., gentle sweeping

with an absorbent material).

Place waste in a suitable, labeled container for disposal.

Clean the affected area thoroughly.

Prevent spilled material from entering sewers or surface water.

First Aid Measures
Immediate medical attention is critical in case of exposure.

General Advice: Immediately remove any clothing soiled by the product. Symptoms of

poisoning may be delayed for several hours; medical observation for at least 48 hours after

an accident is recommended.

If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration or oxygen. Call a physician immediately.

If on Skin: Immediately wash the affected area with plenty of soap and water and rinse

thoroughly. If skin irritation or an allergic reaction occurs, seek medical attention.

If in Eyes: Rinse the opened eye for several minutes under running water. Remove contact

lenses if present and easy to do. Consult a doctor.

If Swallowed: Call a poison control center or doctor immediately. Rinse mouth. Do not induce

vomiting.

Mandatory Visualizations
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Experimental Workflows and Logical Relationships
The following diagrams illustrate key safety and response workflows for handling Permethrin-
d9.

To cite this document: BenchChem. [Permethrin-d9 safety data sheet and handling
precautions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856056#permethrin-d9-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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